Cas no 4425-67-6 (2-Amino-4,6-(1H,5H)-pyrimidinedione)

• Product Name: 2-Amino-4,6-(1H,5H)-pyrimidinedione
• CAS No: 4425-67-6
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD00210751
• CID: 840095
• Update Time: 2025-05-20

2-Amino-4,6-(1H,5H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-(1H,5H)-pyrimidinedione
• 2-amino-1H-pyrimidine-4,6-dione
• 4,6(1H,5H)-Pyrimidinedione,2-amino-
• 2-Amino-1H-pyrimidin-4,6-dion
• 2-amino-4,6-dioxopyrimidine
• 2-amino-4,6-dioxypyridine
• 2-amino-4,6-dioxypyrimidine
• 2-Iminobarbituric acid
• Guanidine,malonyl
• Malonylguanidine
• 2-AMINO-4,6(1H,5H)-PYRIMIDINEDIONE
• 4,6(1H,5H)-Pyrimidinedione, 2-amino- (9CI)
• 2,3-Dihydro-2-iminopyrimidine-4,6(1H,5H)-dione
• 2-Amino-1,4,5,6-tetrahydropyrimidine-4,6-dione
• 2-Imino-2,3-dihydropyrimidine-4,6(1H,5H)-dione
• 2-amino-1H-pyrimidine-4,6-quinone
• 2-azanyl-1H-pyrimidine-4,6-dione

• MDL： MFCD00210751
• Inchi： 1S/C4H5N3O2/c5-4-6-2(8)1-3(9)7-4/h1H2,(H3,5,6,7,8,9)
• InChI Key： BTYNVOQLMBUUMS-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)CC(=O)N=1

Computed Properties

• Exact Mass: 127.03800

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• PSA: 84.55000
• LogP: -1.18770
• pka: 8.07±0.20(Predicted)

2-Amino-4,6-(1H,5H)-pyrimidinedione Security Information

• Storage Condition：2-8°C(protect from light)

Additional information on 2-Amino-4,6-(1H,5H)-pyrimidinedione

Recent Advances in the Study of 2-Amino-4,6-(1H,5H)-pyrimidinedione (CAS: 4425-67-6) and Its Applications in Chemical Biology and Medicine

The compound 2-Amino-4,6-(1H,5H)-pyrimidinedione (CAS: 4425-67-6) has recently garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrimidine backbone, has been the subject of numerous studies exploring its potential as a building block for novel therapeutics, particularly in the treatment of viral infections, cancer, and inflammatory diseases. Recent research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activity in preclinical models.

One of the key areas of investigation has been the role of 2-Amino-4,6-(1H,5H)-pyrimidinedione in nucleoside analogue synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of antiviral agents targeting RNA-dependent RNA polymerases. The study highlighted the compound's ability to mimic natural nucleosides, thereby interfering with viral replication. Additionally, modifications to the pyrimidine ring have been shown to enhance its binding affinity to viral enzymes, offering a promising avenue for the design of next-generation antiviral drugs.

In the context of cancer research, 2-Amino-4,6-(1H,5H)-pyrimidinedione has been explored for its potential as a chemotherapeutic agent. A recent preprint on bioRxiv reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated nucleotide metabolism. The study employed high-throughput screening and molecular docking simulations to identify key structural features responsible for its anticancer activity. These findings suggest that further optimization of the compound's scaffold could lead to the development of targeted therapies with reduced off-target effects.

Another notable application of 2-Amino-4,6-(1H,5H)-pyrimidinedione lies in its use as a fluorescent probe for studying nucleic acid dynamics. A 2024 paper in Analytical Chemistry described the synthesis of a novel derivative with enhanced photophysical properties, enabling real-time monitoring of DNA-protein interactions. This innovation has significant implications for understanding epigenetic regulation and could facilitate the discovery of new biomarkers for disease diagnosis.

Despite these advances, challenges remain in the large-scale synthesis and formulation of 2-Amino-4,6-(1H,5H)-pyrimidinedione-based compounds. Recent efforts have focused on green chemistry approaches to improve yield and reduce environmental impact. A study in ACS Sustainable Chemistry & Engineering introduced a solvent-free mechanochemical synthesis method that not only increased efficiency but also minimized waste generation. Such advancements are critical for translating laboratory findings into commercially viable pharmaceutical products.

In conclusion, the growing body of research on 2-Amino-4,6-(1H,5H)-pyrimidinedione (CAS: 4425-67-6) underscores its potential as a multifunctional tool in chemical biology and drug development. From its applications in antiviral and anticancer therapies to its utility as a molecular probe, this compound continues to inspire innovative research across multiple disciplines. Future studies will likely focus on expanding its therapeutic index, improving delivery systems, and exploring synergistic effects with existing medications. As the field progresses, 2-Amino-4,6-(1H,5H)-pyrimidinedione is poised to play an increasingly important role in addressing unmet medical needs.